Cas no 791529-09-4 (4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-)

4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)- structure
791529-09-4 structure
Product Name:4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-
CAS No:791529-09-4
MF:C10H19NO
MW:169.263962984085
CID:555528
Update Time:2024-01-30

4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-
    • 4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-(9CI)
    • Inchi: 1S/C10H19NO/c1-3-9(2)11-7-4-5-10(12)6-8-11/h9H,3-8H2,1-2H3
    • InChI Key: CKSCHGUNVKRNIE-UHFFFAOYSA-N
    • SMILES: N1(C(CC)C)CCCC(=O)CC1

Computed Properties

  • Exact Mass: 169.147
  • Monoisotopic Mass: 169.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
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